Cas no 2228826-18-2 (tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate
• CAS No: 2228826-18-2
• MF: C₁₂H₁₆FN₃O₂
• MW: 253.272746086121
• CID: 6082893
• PubChem ID: 165755508
• Update Time: 2025-05-20

tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate
• EN300-1904400
• 2228826-18-2

• Inchi： 1S/C12H16FN3O2/c1-12(2,3)18-11(17)16-7-4-5-8(10(14)15)9(13)6-7/h4-6H,1-3H3,(H3,14,15)(H,16,17)
• InChI Key： OLBWKLXIXSAKSX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=N)N)C=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.12265492g/mol
• Monoisotopic Mass: 253.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate

tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate, identified by the CAS number 2228826-18-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The name itself is a testament to its complex structure, with key components such as the tert-butyl group, the carbamimidoyl moiety, and the fluorophenyl ring contributing to its distinctive characteristics.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound. Researchers have explored various synthetic pathways to optimize its production, focusing on methods that enhance yield and purity. One notable approach involves the use of phase-transfer catalysis, which has been shown to significantly improve reaction efficiency. Additionally, advancements in green chemistry have led to the development of environmentally friendly synthesis routes, aligning with current global sustainability goals.

The structural features of tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate play a crucial role in its functionality. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's reactivity and stability. Meanwhile, the carbamimidoyl group introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. The fluorophenyl ring adds electronic complexity, making it a versatile building block for further chemical modifications.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential precursor for drug development. Its ability to form stable intermediates makes it valuable in multi-step synthesis processes. Furthermore, its electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings.

Recent research has also delved into the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes, suggesting potential therapeutic applications. However, further investigations are required to fully understand its pharmacokinetic profile and safety profile.

The CAS number 2228826-18-2 serves as a unique identifier for this compound within chemical databases, facilitating its identification and referencing in scientific literature. This ensures that researchers worldwide can access accurate information about its properties and applications.

In conclusion, tert-butyl N-(4-carbamimidoyl-3-fluorophenyl)carbamate is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as an important molecule for future research and industrial applications.